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Compound of Interest

Compound Name: Acetophenone-d8

Cat. No.: B143793 Get Quote

Technical Guide to the Physical Characteristics
of Acetophenone-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical characteristics of

Acetophenone-d8, a deuterated analog of acetophenone. The information presented herein is

intended to support research and development activities where this compound is utilized. This

document outlines its boiling and melting points, supported by detailed experimental protocols

for these determinations.

Core Physical Properties of Acetophenone-d8
Acetophenone-d8, with the chemical formula C₆D₅COCD₃, is a stable, isotopically labeled

form of acetophenone. Its physical properties are crucial for its application in various scientific

fields, including as an internal standard in mass spectrometry and in mechanistic studies of

chemical reactions.

Quantitative Data Summary
The primary physical constants for Acetophenone-d8 are summarized in the table below.

These values are critical for predicting its behavior under various experimental conditions,

ensuring proper handling, and for the design of synthetic and analytical procedures.
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Physical Property Value (°C)

Boiling Point 202 °C

Melting Point 19-20 °C

Experimental Protocols for Physical
Characterization
Accurate determination of boiling and melting points is fundamental to verifying the identity and

purity of a chemical substance. The following sections detail the standard laboratory

methodologies for these measurements.

Determination of Melting Point
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[1]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature at which the substance transitions from a solid to a liquid is recorded.[1] Pure

crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube setup[2]

Capillary tubes (sealed at one end)

Thermometer

Heating medium (mineral oil for Thiele tube)

Mortar and pestle (for sample preparation)

Procedure:

Sample Preparation: The sample must be completely dry and in a fine powdered form.[1] A

small amount of the solid is introduced into the open end of a capillary tube. The tube is then
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inverted and tapped gently to pack the sample into the sealed end, aiming for a sample

height of 2-3 mm.

Apparatus Setup:

Melting Point Apparatus: The capillary tube is inserted into the heating block of the

apparatus.

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band,

ensuring the band is above the level of the heating oil. The assembly is then placed in the

Thiele tube containing mineral oil.

Heating and Observation:

A rapid initial heating can be performed to determine an approximate melting point.

For an accurate measurement, a second sample is heated slowly, at a rate of about 1-2°C

per minute, starting from a temperature approximately 15-20°C below the approximate

melting point.

Data Recording: Two temperatures are recorded to define the melting range:

The temperature at which the first drop of liquid appears.

The temperature at which the entire sample has turned into a clear liquid.

Determination of Boiling Point
The Thiele tube method is a common and efficient technique for determining the boiling point of

a liquid, especially when only a small sample volume is available.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. This method identifies this temperature by observing

the point at which a continuous stream of vapor bubbles ceases and the liquid is drawn into an

inverted capillary tube.

Apparatus:
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Thiele tube

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Bunsen burner or other heat source

Procedure:

Sample Preparation: A small amount of the liquid (about 0.5 mL) is placed into the small test

tube. A capillary tube, with its sealed end pointing upwards, is then placed inside the test

tube containing the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer with a rubber band.

This entire setup is then inserted into the Thiele tube, ensuring the sample is positioned near

the middle of the oil bath.

Heating: The side arm of the Thiele tube is gently and continuously heated with a small

flame. This design promotes the circulation of the heating oil, ensuring a uniform

temperature.

Observation and Data Recording:

As the temperature rises, a stream of bubbles will emerge from the open end of the

inverted capillary tube as the trapped air and then the sample's vapor expand.

Heating is continued until a vigorous and continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube.
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Workflow and Pathway Visualization
The logical flow for the physical characterization of a chemical substance like Acetophenone-
d8 is depicted in the following diagram.
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Caption: Workflow for determining the physical characteristics of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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